3-Chloro-3-[(2-trifluoromethyl)phenyl]-2-propenoyl chloride

• IUPAC Name: (Z)-3-(2-tert-butylphenyl)-3-chloroprop-2-enoyl chloride
• InChI: InChI=1S/C13H14Cl2O/c1-13(2,3)10-7-5-4-6-9(10)11(14)8-12(15)16/h4-8H,1-3H3/b11-8-
• InChI Key: FUOCHXLAIFNOHN-FLIBITNWSA-N
• Canonical SMILES: CC(C)(C)C1=CC=CC=C1C(=CC(=O)Cl)Cl
• Isomeric SMILES: CC(C)(C)C1=CC=CC=C1/C(=C/C(=O)Cl)/Cl
• Molecular Formula: C13H14Cl2O
• Molecular Weight: 257.15 g/mol

Description

3-Chloro-3-[(2-trifluoromethyl)phenyl]-2-propenoyl chloride, commonly referred to as 3-chloro-3-CF3-2-propionyl chloride, is an organochloride compound with a molecular formula of C8H5ClF3O. It is a colorless liquid that is soluble in water and organic solvents. 3-chloro-3-CF3-2-propionyl chloride is widely used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is also used as a reagent in the preparation of a variety of compounds, including fluorinated compounds and heterocyclic compounds.

Mechanism of Action

3-chloro-3-CF3-2-propionyl chloride is an organochloride compound that is believed to act as an electrophile in organic reactions. It is believed to react with nucleophiles, such as amines, alcohols, and carboxylic acids, to form new compounds. It is also believed to react with other electrophiles, such as halogens, to form new compounds.
Biochemical and Physiological Effects
3-chloro-3-CF3-2-propionyl chloride is not believed to have any direct biochemical or physiological effects. However, it has been used in the synthesis of a variety of compounds, including pharmaceuticals and agrochemicals, which may have biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

The use of 3-chloro-3-CF3-2-propionyl chloride in lab experiments has several advantages. It is a relatively inexpensive reagent that is easily available. It is also relatively stable, which makes it easier to handle. Additionally, it is highly soluble in both water and organic solvents, which makes it easier to work with in lab experiments.
However, there are also some limitations to the use of 3-chloro-3-CF3-2-propionyl chloride in lab experiments. It is a toxic compound that can cause skin and eye irritation. Additionally, it is highly flammable and must be handled with caution.

Future Directions

The use of 3-chloro-3-CF3-2-propionyl chloride in scientific research is likely to continue to grow in the future. It can be used in the synthesis of a variety of new compounds, including novel antibiotics and other biologically active compounds. Additionally, it can be used in the synthesis of a variety of pharmaceuticals, agrochemicals, and other organic compounds. It is also likely to be used in the synthesis of a variety of fluorinated compounds and heterocyclic compounds. Finally, it is likely to be used in the synthesis of a variety of other compounds, such as dyes, catalysts, and other organic compounds.

Synthesis Methods

3-chloro-3-CF3-2-propionyl chloride can be synthesized by two different methods. The first method involves the reaction of trifluoromethylchloroacetyl chloride with 2-chloropropionic acid. The second method involves the reaction of trifluoromethylchloroacetyl chloride with 2-chloropropionic acid ethyl ester. In both cases, the reaction is carried out in the presence of a base, such as potassium carbonate, and a solvent, such as acetonitrile.

Scientific Research Applications

3-chloro-3-CF3-2-propionyl chloride is widely used in scientific research applications. It has been used in the synthesis of a variety of compounds, including fluorinated compounds and heterocyclic compounds. It has also been used in the synthesis of a variety of pharmaceuticals, agrochemicals, and other organic compounds. Additionally, 3-chloro-3-CF3-2-propionyl chloride has been used in the synthesis of a variety of new compounds, including novel antibiotics and other biologically active compounds.